![molecular formula C21H23N3O5S B2422091 2-(4-nitrobenzamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide CAS No. 381170-85-0](/img/structure/B2422091.png)
2-(4-nitrobenzamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
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Description
2-(4-nitrobenzamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
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Scientific Research Applications
Green Chemistry Synthesis
Compounds with similar structural features, such as benzotriazoles and thiophene derivatives, have been studied for their synthesis applications in green chemistry. For example, the development of environmentally benign synthesis processes for benzotriazoles highlights a potential research application for the given compound in exploring novel, sustainable synthetic routes and catalysts in organic chemistry (Gu et al., 2009).
Antitumor Activity
Imidazole and benzimidazole derivatives, which share some functional group similarities with the given compound, have been reviewed for their antitumor activities. This suggests a possible application of the compound in medicinal chemistry for the design and synthesis of new antitumor agents (Iradyan et al., 2009).
Male Contraceptive Research
Research into non-steroidal interference with male fertility includes the investigation of thiophenes among various agents. The compound's thiophene moiety could imply its potential utility in the development of non-hormonal male contraceptives (Vickery, 1986).
Ionic Liquids and Solvent Applications
Studies on ionic liquids, including thiophene derivatives, for their use as solvents in separation processes indicate another possible research direction. The compound might be explored for its physicochemical properties in separation technologies or as an ionic liquid analogue (Domańska et al., 2016).
Synthetic Organic Chemistry
The compound could be of interest in synthetic organic chemistry, particularly in the synthesis of heterocyclic compounds. Research into the three-component cyclocondensation for the construction of tetrahydrobenzo[b]pyrans using organocatalysts could provide insights into methodologies for creating complex molecules with potential pharmaceutical applications (Kiyani, 2018).
properties
IUPAC Name |
2-[(4-nitrobenzoyl)amino]-N-(oxolan-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O5S/c25-19(13-7-9-14(10-8-13)24(27)28)23-21-18(16-5-1-2-6-17(16)30-21)20(26)22-12-15-4-3-11-29-15/h7-10,15H,1-6,11-12H2,(H,22,26)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVCPYIDLYRXWFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NCC4CCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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